Cas no 64371-34-2 (2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(3-phosphonophenyl)diazenyl]-)

• Product Name: 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(3-phosphonophenyl)diazenyl]-
• CAS No: 64371-34-2
• MF: C₂₂H₁₈N₄O₁₄P₂S₂
• MW: 688.474244594574
• CID: 512411
• Update Time: 2026-04-29

2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(3-phosphonophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(3-phosphonophenyl)diazenyl]-
• 4,5-dioxo-3,6-bis[(3-phosphonophenyl)hydrazinylidene]naphthalene-2,7-disulfonic acid
• 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[(3-phosphonophenyl)azo]- (9CI)
• MetaphosphonazoIII
• m-Phosphonazo III

Computed Properties

• Exact Mass: 687.97374

Experimental Properties

• PSA: 313.7